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Introduction

Anhydrous calcium chloride (CaClz) is a highly effective and widely used desiccant in
laboratory settings. Its hygroscopic and deliquescent properties make it an excellent choice for
a variety of applications, from drying liquids and gases to maintaining a dry environment in
desiccators.[1][2] This document provides detailed application notes and protocols for
researchers, scientists, and drug development professionals on the proper use of anhydrous
calcium chloride as a laboratory desiccant.

Key Properties and Advantages

Anhydrous calcium chloride is a salt that readily absorbs moisture from its surroundings.[1][2] It
can attract and absorb several times its own weight in water, eventually dissolving into a liquid
brine if the humidity is high enough.[1] Key advantages of using calcium chloride as a
desiccant include:

» High Hygroscopicity: It has a strong affinity for water and can achieve a moisture absorption
rate of up to 300% of its own weight.[3][4]

» Rapid Moisture Absorption: Calcium chloride desiccants exhibit a fast rate of moisture
absorption, making them suitable for applications requiring quick drying.[3][5]

o Wide Effective Temperature Range: It functions effectively as a desiccant over a broad
temperature range, from below freezing up to 80°C or more.[1]
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» Cost-Effectiveness: Calcium chloride is a relatively inexpensive and readily available

desiccant.[2]

» Regenerability: Saturated calcium chloride can be regenerated by heating, allowing for its

reuse.[3][6]

Quantitative Data

The following table summarizes the key quantitative properties of anhydrous calcium chloride

as a desiccant.

Property

Value

Notes

Chemical Formula

CaClz

Anhydrous form

Appearance

White pellets or flakes

[1]

Moisture Absorption Capacity

Up to 300% of its own weight

[31[4][7] Can absorb up to 10
times its net weight in its pure
form.[8]

Effective Temperature Range

0°Cto 90°C

[8]

Regeneration Temperature

~250°C (482°F)

Heating for at least one hour is
recommended for complete
dehydration.[6][9] Lower
temperatures of 47-60°C have
also been investigated for
liquid desiccant regeneration.
[10]

Experimental Protocols
Protocol 1: Use of Anhydrous Calcium Chloride in a

Desiccator

This protocol describes the standard procedure for using anhydrous calcium chloride to

maintain a dry environment within a laboratory desiccator for storing moisture-sensitive

samples.
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Materials:

Glass or plastic desiccator with a perforated plate[11]

Anhydrous calcium chloride pellets or flakes[12]

Laboratory scoop or spatula

Samples requiring dry storage

Vacuum grease (for glass desiccators)
Procedure:

o Preparation of the Desiccator:

o Ensure the desiccator is clean and dry.

o For glass desiccators, apply a thin, even layer of vacuum grease to the ground-glass rim
of the lid to ensure an airtight seal.[13]

e Adding the Desiccant:
o Remove the perforated plate from the desiccator.

o Carefully add a layer of anhydrous calcium chloride pellets or flakes to the bottom
chamber of the desiccator. The layer should be deep enough to provide sufficient drying
capacity but not so high as to touch the perforated plate.

o Replace the perforated plate.
e Placing Samples:

o Place the moisture-sensitive samples on the perforated plate. Ensure samples are stable
and will not tip over.

e Sealing the Desiccator:
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o Carefully place the lid on the desiccator. For glass desiccators, slide the lid horizontally
into place to create a good seal with the vacuum grease.[13]

e Monitoring and Maintenance:

o Periodically check the calcium chloride. If it appears wet or has begun to liquefy, it needs
to be regenerated or replaced.

Protocol 2: Regeneration of Saturated Calcium Chloride

This protocol outlines the procedure for regenerating hydrated calcium chloride for reuse as a
desiccant.

Materials:

o Saturated (hydrated) calcium chloride

» Heat-resistant borosilicate glass beaker or evaporating dish[14]
e Drying oven capable of reaching 250°C

e Tongs or heat-resistant gloves

o Mortar and pestle (optional)

 Airtight storage container

Procedure:

o Transfer of Hydrated Desiccant:

o Carefully transfer the hydrated calcium chloride from the desiccator into a heat-resistant
borosilicate glass beaker or evaporating dish.[14]

e Heating and Dehydration:

o Place the beaker or dish in a drying oven preheated to approximately 250°C (482°F).[6]
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o Heat for at least one hour to ensure complete dehydration.[6][9] The hydrated calcium
chloride will first melt and then the water will boil off.[14]

e Cooling and Storage:
o Using tongs or heat-resistant gloves, carefully remove the container from the oven.

o Immediately cover the container and allow it to cool in a dry environment, such as a
desiccator with fresh desiccant.

o Once cooled, the regenerated anhydrous calcium chloride can be broken into smaller
pieces using a mortar and pestle if necessary.[14]

o Store the regenerated calcium chloride in a tightly sealed, airtight container to prevent
premature moisture absorption.[6]

Safety Precautions:

Calcium chloride can cause serious eye irritation (H319).[1] Always wear appropriate
personal protective equipment (PPE), including safety glasses or goggles, when handling.

In case of eye contact, rinse cautiously with water for several minutes.[15]

Wash hands thoroughly after handling.[15]

When regenerating calcium chloride, be aware that the hydrated form will melt before the
water boils off. Use a container that can safely hold the liquid and prevent spillage.[14]

Visualizations
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Caption: Workflow for using calcium chloride in a laboratory desiccator.
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Caption: Protocol for the regeneration of saturated calcium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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